8-methyl-5-(1H-tetrazol-1-yl)quinoline

• IUPAC Name: 8-methyl-5-(tetrazol-1-yl)quinoline
• InChI: InChI=1S/C11H9N5/c1-8-4-5-10(16-7-13-14-15-16)9-3-2-6-12-11(8)9/h2-7H,1H3
• InChI Key: MWWWGIFATZSGSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)N3C=NN=N3)C=CC=N2
• Molecular Formula: C11H9N5
• Molecular Weight: 211.22 g/mol

Description

8-methyl-5-(1H-tetrazol-1-yl)quinoline is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a quinoline derivative, which is a class of heterocyclic compounds that are widely used in medicinal chemistry.

Mechanism of Action

The mechanism of action of 8-methyl-5-(1H-tetrazol-1-yl)quinoline is not well understood. However, it is believed that its ability to bind to metal ions is due to the presence of the tetrazole group, which has a high affinity for metal ions.
Biochemical and physiological effects:
The biochemical and physiological effects of 8-methyl-5-(1H-tetrazol-1-yl)quinoline are yet to be fully elucidated. However, studies have shown that this compound has low toxicity and is well tolerated by cells and organisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 8-methyl-5-(1H-tetrazol-1-yl)quinoline in lab experiments is its high selectivity and sensitivity towards certain metal ions. This makes it an ideal candidate for the detection of metal ions in biological samples. However, one of the limitations of using this compound is its relatively high cost compared to other fluorescent probes.

Future Directions

There are several future directions for the research and development of 8-methyl-5-(1H-tetrazol-1-yl)quinoline. One of the areas of focus is the development of new synthetic methods that are more efficient and cost-effective. Another area of research is the optimization of the compound's properties for specific applications, such as the detection of metal ions in biological samples. Additionally, the use of 8-methyl-5-(1H-tetrazol-1-yl)quinoline in other fields, such as materials science and environmental monitoring, is an area of potential future research.

Synthesis Methods

The synthesis of 8-methyl-5-(1H-tetrazol-1-yl)quinoline can be achieved through several methods. One of the most commonly used methods is the reaction of 8-methylquinoline with sodium azide in the presence of a copper catalyst. This method yields the desired product with high yield and purity.

Scientific Research Applications

8-methyl-5-(1H-tetrazol-1-yl)quinoline has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been found to exhibit high selectivity and sensitivity towards certain metal ions such as copper and zinc.